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Compound of Interest

Compound Name: Serine Hydrolase Inhibitor-10

Cat. No.: B12054215

Get Quote

Executive Summary
MAFP is the "Gold Standard" pan-serine hydrolase inhibitor. It is an irreversible

fluorophosphonate that indiscriminately targets the active site serine of nearly all serine

hydrolases (FAAH, MAGL, cPLA2, ABHD6, etc.). It is best used as a positive control or to

block total serine hydrolase activity in proteomic baselines.

Serine Hydrolase Inhibitor-10 (SHI-10) (CAS 1622426-15-6) represents the

urea/carbamate class of inhibitors. Structurally defined as (4-Methyl-1H-pyrazol-1-yl)

(piperidin-1-yl)methanone, it operates via a distinct, often reversible or slowly reversible

mechanism. Unlike MAFP, this scaffold (pyrazole urea) typically exhibits high selectivity for

specific targets like ABHD6 (

-hydrolase domain-containing 6) over other family members like FAAH or MAGL.

Chemical & Mechanistic Comparison
The fundamental difference lies in the "warhead"—the reactive group that engages the catalytic

serine.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12054215#bc-rfq
https://www.benchchem.com/product/b12054215/docs?utm_src=pdf-body#comparative-guide-serine-hydrolase-inhibitor-10-vs-mafp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12054215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAFP: The Irreversible "Sledgehammer"
Structure: Arachidonyl backbone with a fluorophosphonate (FP) warhead.

Mechanism: The phosphorus atom undergoes nucleophilic attack by the active site serine

hydroxyl. The fluoride ion leaves, forming a stable, covalent phosphonyl-enzyme adduct.

This bond is essentially permanent (irreversible).

Kinetics: Rapid inactivation; time-dependent.

SHI-10: The Selective "Scalpel"
Structure: Piperidine urea with a pyrazole leaving group.

Mechanism: The active site serine attacks the carbonyl carbon of the urea. The pyrazole

group is displaced, forming a carbamyl-enzyme intermediate.

Kinetics: This carbamylated state is often slowly reversible (hydrolyzable) or pseudo-

irreversible depending on the enzyme's active site geometry. This mechanism allows for

greater structural selectivity compared to the highly reactive FP group.
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Figure 1: Mechanistic divergence between MAFP (irreversible phosphorylation) and SHI-10

(reversible carbamylation).
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Potency & Selectivity Profile
The following data contrasts the broad reactivity of MAFP with the targeted profile of urea-

based inhibitors (SHI-10 class).

Feature
MAFP (Methyl Arachidonyl
Fluorophosphonate)

Serine Hydrolase Inhibitor-
10 (Urea Class)

Primary Targets

Pan-Inhibitor: FAAH, MAGL,

ABHD6, ABHD12, cPLA2,

iPLA2.

Selective: Primarily ABHD6;

often inactive on FAAH/MAGL

at low concentrations.

Potency (

)

< 10 nM (FAAH, MAGL,

cPLA2).

~10–100 nM (ABHD6); >10

M (FAAH/MAGL).

Reversibility Irreversible (Covalent).
Slowly Reversible

(Carbamylation).

Selectivity Ratio Low (Promiscuous).
High (>100-fold selectivity for

ABHD6 vs FAAH).

Use Case
Positive control; Blocking total

activity; Lipidomic profiling.

Probing specific ABHD6

function; Discriminating targets

in ABPP.

Key Insight: In a competitive ABPP assay, pre-treatment with MAFP will wipe out the signal of

all serine hydrolases (blank gel). Pre-treatment with SHI-10 will selectively remove the band

corresponding to ABHD6 (~35 kDa) while leaving FAAH (~60 kDa) and MAGL (~33 kDa)

signals intact.

Experimental Protocol: Competitive ABPP
Objective: To validate the potency and selectivity of SHI-10 vs. MAFP using a fluorescence

polarization or gel-based Activity-Based Protein Profiling (ABPP) assay.

Materials
Proteome Source: Mouse brain membrane fraction or HEK293T lysates (1 mg/mL).
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Probe: TAMRA-FP (Fluorophosphonate-Rhodamine) or equivalent broad-spectrum serine

hydrolase probe.

Inhibitors: MAFP (Stock 10 mM in DMSO), SHI-10 (Stock 10 mM in DMSO).

Buffer: PBS, pH 7.4.

Workflow
Preparation: Aliquot proteome (50

L per sample) into 3 groups:

Group A: Vehicle (DMSO)

Group B: MAFP (Positive Control)

Group C: SHI-10 (Test)

Inhibitor Incubation:

Add MAFP (final conc. 1

M) to Group B.

Add SHI-10 (Dose response: 10 nM, 100 nM, 1

M) to Group C.

Incubate for 30 minutes at 37°C. (Crucial: Urea inhibitors require time to carbamylate).

Probe Labeling:

Add TAMRA-FP probe (final conc. 1

M) to all samples.

Incubate for 30 minutes at room temperature in the dark.

Quenching & Analysis:
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Quench with 4x SDS-PAGE loading buffer (reducing).

Run on SDS-PAGE gel.

Scan using a fluorescent gel scanner (e.g., ChemiDoc).

Expected Results
Group A (DMSO): Multiple fluorescent bands representing all active serine hydrolases

(FAAH, MAGL, ABHD6, KIAA1363, etc.).

Group B (MAFP):Complete loss of signal across all bands.

Group C (SHI-10): Selective loss of the ~35 kDa band (ABHD6). Other bands (FAAH at 60

kDa, KIAA1363 at 45 kDa) should remain visible, confirming selectivity.
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Figure 2: Competitive ABPP workflow to distinguish pan-inhibition (MAFP) from selective

inhibition (SHI-10).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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